Cas no 2104013-73-0 (methyl 4-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)butanoate)

• Product Name: methyl 4-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)butanoate
• CAS No: 2104013-73-0
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6004259
• PubChem ID: 165646229
• Update Time: 2025-11-04

methyl 4-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)butanoate
• EN300-1808292
• 2104013-73-0

• Inchi： 1S/C10H17N3O2/c1-7-8(6-12-13(7)2)9(11)4-5-10(14)15-3/h6,9H,4-5,11H2,1-3H3
• InChI Key： IQGHEFDGILBJIJ-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(C1C=NN(C)C=1C)N)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 4-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)butanoate

Methyl 4-Amino-4-(1,5-Dimethyl-1H-Pyrazol-4-yl)Butanoate (CAS No. 2104013-73-0): A Comprehensive Overview

The compound methyl 4-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)butanoate (CAS No. 2104013-73-0) is a specialized chemical intermediate gaining attention in pharmaceutical and agrochemical research. This ester derivative, featuring a pyrazole moiety, exhibits unique structural characteristics that make it valuable for synthetic applications. With the growing demand for novel heterocyclic compounds in drug discovery, methyl 4-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)butanoate has emerged as a promising building block for medicinal chemistry.

Chemically, this compound belongs to the class of amino acid esters with a pyrazole substitution. The presence of both amino and ester functional groups in its structure allows for diverse chemical modifications, making it a versatile intermediate. Researchers are particularly interested in its potential as a precursor for bioactive molecules, especially in the development of central nervous system (CNS) targeting compounds and anti-inflammatory agents.

The synthesis of methyl 4-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)butanoate typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed for characterization and quality control. The compound's stability profile makes it suitable for various storage conditions, though it's recommended to be kept in cool, dry environments away from strong oxidizers.

In pharmaceutical applications, the 1,5-dimethyl-1H-pyrazole moiety of this compound has shown interesting pharmacological properties. Recent studies suggest potential applications in developing neuromodulators and enzyme inhibitors. The ester group provides an excellent handle for further derivatization, allowing medicinal chemists to create diverse molecular libraries for high-throughput screening.

The agrochemical industry has also shown interest in methyl 4-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)butanoate derivatives as potential plant growth regulators and pest control agents. The pyrazole ring system is known to interact with various biological targets in plants and insects, making it a valuable scaffold for developing new crop protection solutions.

From a market perspective, the demand for specialized intermediates like methyl 4-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)butanoate is growing steadily. Pharmaceutical companies and research institutions are increasingly seeking high-quality, well-characterized building blocks for their drug discovery programs. The compound's CAS number (2104013-73-0) serves as a unique identifier in chemical databases and procurement systems.

Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes for this compound. Environmentally friendly catalysts and solvent systems are being investigated to reduce the ecological footprint of its production while maintaining high yields and purity.

Quality specifications for methyl 4-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)butanoate typically include parameters such as purity (usually ≥95% by HPLC), residual solvent content, and heavy metal limits. Reputable suppliers provide comprehensive analytical data and certificates of analysis to ensure the material meets research-grade standards.

For researchers working with this compound, proper handling procedures should be followed, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard laboratory safety protocols for organic compounds should be observed during manipulation and storage.

The future outlook for methyl 4-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)butanoate appears promising, with potential applications expanding beyond current uses. As computational chemistry and AI-assisted drug design continue to advance, the demand for such specialized intermediates is expected to grow, particularly in fragment-based drug discovery approaches.

In conclusion, methyl 4-amino-4-(1,5-dimethyl-1H-pyrazol-4-yl)butanoate (CAS No. 2104013-73-0) represents an important chemical building block with diverse applications in life sciences research. Its unique structural features and synthetic versatility make it a valuable tool for medicinal chemists and material scientists alike, contributing to the development of novel therapeutic agents and functional materials.